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Compound of Interest

Compound Name: Ulexite

Cat. No.: B576465 Get Quote

Essential Safety and Handling Guide for Ulexite
This guide provides immediate and essential safety protocols for laboratory professionals

handling Ulexite. It outlines necessary personal protective equipment (PPE), operational

procedures for handling and storage, and clear steps for disposal and emergency situations,

ensuring the safe and effective use of this material in a research environment.

Ulexite Properties and Exposure Limits
Ulexite is a borate mineral, chemically identified as Sodium-Calcium Pentaborate Octahydrate.

[1] It is generally considered a non-hazardous material with low acute oral and dermal

toxicities.[2][3][4] It presents as a white, odorless, granular substance that is not flammable,

combustible, or explosive.[2]
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Parameter Value Regulatory Body/Standard

Occupational Exposure Limits

OSHA PEL (Total Dust) 15 mg/m³ (8-hour TWA) OSHA[1][2]

OSHA PEL (Respirable Dust) 5 mg/m³ (8-hour TWA) OSHA[1][2]

Cal/OSHA PEL 10 mg/m³ Cal/OSHA[1][3]

ACGIH TLV 10 mg/m³ ACGIH[2]

Toxicological Data

Acute Oral Toxicity (LD50, rat)
3200-3400 mg/kg of body

weight
[2][5]

Acute Dermal Toxicity (LD50,

rabbit)
>2000 mg/kg of body weight [2][5]

Physical and Chemical

Properties

pH 9.2 [3]

Melting Point 870°C [3]

Solubility in Water 7.6 g/L (at 25°C) [3]

Bulk Density 1410-1500 kg/m ³ [3]

Personal Protective Equipment (PPE)
Proper PPE is critical to minimize exposure and ensure safety. The following equipment should

be used when handling Ulexite, particularly when dust generation is likely.

Respiratory Protection: To prevent inhalation of dust, especially in areas without adequate

ventilation, a NIOSH-approved particulate respirator (type N95 or better) is recommended.[2]

For emergencies or situations with unknown exposure levels, a full-face, positive-pressure,

air-supplied respirator should be used.[2]
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Eye and Face Protection: Safety glasses or splash-resistant goggles are necessary to

protect against dust particles.[6][7] In very dusty conditions, goggles are preferred.[2] Eye

protection should comply with OSHA 29 CFR 1910.133 or European Standard EN166.[3][4]

Hand and Skin Protection: Protective gloves (such as PVC, neoprene, or nitrile rubber)

should be worn to prevent skin contact, especially if skin is cut or abraded.[2][6][8] Wear

suitable protective clothing to prevent skin exposure.[4][6]

Hygiene Measures: Always wash hands thoroughly with soap and water after handling

Ulexite and before eating, drinking, or smoking.[3][6] Do not eat, drink, or smoke in work

areas.[6][8]

Operational Plan: Handling and Storage
Handling:

Ventilation: Use Ulexite in a well-ventilated area. Local exhaust ventilation is preferred to

control dust at its source.[1][2]

Minimize Dust: Employ good housekeeping procedures to minimize dust generation and

accumulation.[1][2] Avoid actions that create dust, such as vigorous shaking or scooping.

Avoid Incompatibles: Keep Ulexite away from strong reducing agents, as reactions can

generate explosive hydrogen gas.[1][2]

Personal Hygiene: Avoid breathing dust and contact with eyes or clothing.[3][4]

Storage:

Container Integrity: Keep containers tightly closed and store them indoors in a cool, dry, and

well-ventilated location.[1][6]

Proper Stacking: Store bags to prevent accidental damage. If stacking, ensure they are

stable and secure against collapse.[7]

First-In, First-Out: Handle bags on a first-in, first-out basis to maintain package integrity.[1]
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Disposal Plan
Ulexite is not classified as a hazardous waste under the Resource Conservation and Recovery

Act (RCRA).[2]

Collection: Sweep up or vacuum spilled material to minimize dust generation and place it in a

suitable, sealed container for disposal.[3]

Disposal: Small quantities can typically be disposed of in a landfill.[2]

Regulatory Compliance: Always dispose of the material in accordance with all applicable

local, state, and federal regulations.[1] Contact local authorities or a licensed waste disposal

service for specific guidance.[1][2]

Emergency Procedures and First Aid
First Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 20 minutes, holding

the eyelids open.[1] If irritation persists, seek medical attention.[1][2]

Skin Contact: Wash the affected area with soap and water.[1][2] Ulexite is not known to

irritate intact skin, but medical attention should be sought if irritation occurs.[2][7]

Inhalation: Move the individual to fresh air.[1] If symptoms like nose or throat irritation occur,

or if breathing is difficult, seek medical attention.[1] If the person is not breathing, provide

artificial respiration.[1][7]

Ingestion: If large amounts (more than a teaspoon) are swallowed, give two glasses of water

or milk to drink and seek medical attention.[1] Do not induce vomiting.[7] Never give anything

by mouth to an unconscious person.[1]

Accidental Release Measures:

Isolate Area: Keep unnecessary personnel away from the spill area.[2][8]

Ventilate: Ensure the area of the spill is well-ventilated.[2][6]
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Containment: Contain and recover the material when possible.[2] Use methods like

vacuuming or sweeping that do not generate excessive dust.[1]

Environmental Protection: Prevent Ulexite from entering drains or water bodies, as high

concentrations can be harmful to vegetation.[1]

Caption: Workflow for managing a Ulexite-related safety incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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